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Compound of Interest

Compound Name: H-Leu-trp-met-OH

Cat. No.: B12104211

Get Quote

Product: H-Leu-Trp-Met-OH (LWM Tripeptide) Cas No: 5156-22-9 Molecular Weight: 448.58

g/mol Application: Bioactive peptide research, metabolic studies, drug development.

Executive Summary: The Hydrophobic Challenge
As a Senior Application Scientist, I frequently encounter researchers struggling with the

precipitation of H-Leu-Trp-Met-OH. This issue is rarely due to a "bad batch" but is rather an

intrinsic physicochemical property of the sequence itself.

The LWM sequence is a "perfect storm" for aqueous insolubility:

Leucine (Leu): Aliphatic, highly hydrophobic side chain.[1]

Tryptophan (Trp): Aromatic, bulky, hydrophobic indole ring.

Methionine (Met): Hydrophobic thioether side chain.

Furthermore, the peptide is zwitterionic at neutral pH (net charge ~0), which is the state of

minimum solubility. To keep this peptide in solution, you must disrupt the hydrophobic
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interactions driving aggregation while preventing the oxidation of the sensitive Methionine and

Tryptophan residues.

Troubleshooting Guide (Q&A)
Q1: I added my buffer (PBS, pH 7.4) directly to the lyophilized
powder, and it turned into a cloudy suspension. Vortexing didn't help.
Why?
Diagnosis: You have likely hit the Hydrophobic Collapse. Explanation: H-Leu-Trp-Met-OH is

composed entirely of hydrophobic residues. When water is added directly, the water molecules

form an ordered "cage" around the hydrophobic side chains (entropic penalty). To minimize this

energy cost, the peptide molecules aggregate rapidly to bury their hydrophobic surfaces,

excluding water. Solution:

Do NOT add aqueous buffer first.

Protocol: Dissolve the peptide completely in a water-miscible organic co-solvent (DMSO or

DMF) before adding any aqueous buffer. This ensures the peptide molecules are solvated

individually before facing the aqueous environment.

Q2: I successfully dissolved it in DMSO, but upon diluting into my
assay buffer, it precipitated again.
Diagnosis: This is "Crash-out" Precipitation due to solvent shock or high concentration.

Explanation: If the final concentration of the organic solvent drops too low, or if the peptide

concentration in the final buffer exceeds its solubility limit (solubility limit < 1 mg/mL in pure

water for this sequence), the hydrophobic effect reasserts itself. Solution:

Stepwise Dilution: Add the buffer slowly to the peptide-DMSO solution with constant stirring,

rather than dumping the peptide into the buffer.

Concentration Check: Ensure your final assay concentration is realistic (typically < 500 µM

for such hydrophobic peptides in aqueous media).

Q3: My peptide solution turned slightly yellow after 24 hours at room
temperature. Is it still good?
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Diagnosis:Oxidative Degradation (Trp/Met). Explanation:

Tryptophan (Trp): Sensitive to photo-oxidation, leading to kynurenine derivatives (often

yellow/brown).

Methionine (Met): Highly susceptible to oxidation by atmospheric oxygen to form Methionine

Sulfoxide (Met(O)). This adds a polar oxygen atom, which might actually increase solubility

but ruins biological activity. Solution:

Discard the yellow solution.

Prevention: Always degas buffers (sparge with N2 or Helium) before use. Store stock

solutions in the dark at -20°C or -80°C under argon or nitrogen.

Q4: Can I use acidic or basic pH to improve solubility?
Diagnosis:Isoelectric Point (pI) Management. Explanation: The calculated pI of H-Leu-Trp-Met-
OH is approximately 5.95.

pH 6.0: Net charge is 0. Solubility is at its absolute minimum.

pH < 4: The C-terminus protonates, giving a net positive charge (+1). Solubility increases.

pH > 8: The N-terminus deprotonates, giving a net negative charge (-1). Solubility increases.

Solution: If your assay permits, adjust the buffer pH away from 6.0. However, avoid extreme

pH (>10) as it may cause racemization or hydrolysis.

Optimized Solubilization Protocol
Objective: Prepare a stable 10 mM Stock Solution.

Reagents:

Solvent A: High-grade, Anhydrous DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide).

Note: Use fresh DMSO to minimize oxidation risks.

Buffer B: Degassed PBS or Water (pH adjusted if necessary).

Workflow:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12104211/docs?utm_src=pdf-body#technical-support-center-h-leu-trp-met-oh-solubility-stability-guide
https://www.benchchem.com/product/b12104211/docs?utm_src=pdf-body#technical-support-center-h-leu-trp-met-oh-solubility-stability-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate: Determine the volume of Solvent A required to reach a concentration of 10-20

mg/mL (approx. 20-40 mM). Do not attempt to make a dilute stock in organic solvent; higher

concentrations are often more stable.

Dissolve: Add Solvent A dropwise to the peptide powder. Vortex gently until the solution is

crystal clear.

Checkpoint: If particles remain, sonicate briefly (5-10 seconds) in a water bath.

Dilute (Just before use): Slowly add the Stock Solution to your aqueous assay buffer (Buffer

B) while vortexing.

Target: Keep the final DMSO concentration < 1% (v/v) to avoid cellular toxicity, or as

tolerated by your assay.

Visualizations
Figure 1: Solubilization Decision Tree
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Caption: Decision logic for solubilizing hydrophobic peptides like H-Leu-Trp-Met-OH. Note the

critical branch point at solvent selection.

Figure 2: Stock Preparation & Storage Workflow
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Caption: Workflow emphasizing oxidation prevention for Met/Trp containing peptides.

Physicochemical Data & Compatibility
Table 1: Peptide Properties

Property Value Notes

Sequence Leu-Trp-Met L-W-M

Hydrophobicity High
All residues are non-

polar/hydrophobic.

Isoelectric Point (pI) ~5.95
Theoretical. Solubility is lowest

here.

Net Charge (pH 7.4) ~0 (Neutral)
Zwitterionic state promotes

aggregation.

Oxidation Potential High
Met (Sulfoxide), Trp

(Kynurenine).

Table 2: Solvent Compatibility Matrix
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Solvent Solubility Rating Recommendation

Water (pH 6-7) Poor
Avoid. Causes immediate

aggregation.

DMSO Excellent
Preferred. Use

anhydrous/fresh.

DMF Good
Alternative if DMSO is

incompatible with assay.

Acetic Acid (10%) Moderate
Good for protonating (pH < pI),

but may affect assay.

Ammonium Hydroxide (10%) Moderate

Good for deprotonating (pH >

pI), but avoid if Cys present

(not applicable here).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: H-Leu-Trp-Met-OH Solubility
& Stability Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12104211/docs#technical-support-center-h-leu-trp-
met-oh-solubility-stability-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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